BENGHE Foundational & Exploratory

Check Availability & Pricing

Molecular weight and formula of 3-(4-
Fluorophenyl)phenol

Author: BenchChem Technical Support Team. Date: January 2026

Compound of Interest

Compound Name: 3-(4-Fluorophenyl)phenol

Cat. No.: B180336

An In-depth Technical Guide to 3-(4-
Fluorophenyl)phenol

This technical guide provides comprehensive information on the chemical properties, analytical
methodologies, and potential applications of 3-(4-Fluorophenyl)phenol, tailored for
researchers, scientists, and professionals in drug development.

Core Compound Properties

3-(4-Fluorophenyl)phenol is an aromatic organic compound.[1][2] Its structure, featuring a
fluorinated phenyl group linked to a phenol, makes it a subject of interest in medicinal
chemistry and material science. Phenol derivatives are recognized for a wide range of
biological activities, including antimicrobial, anti-inflammatory, and antioxidant properties.[1][2]

Quantitative Data Summary

The fundamental physicochemical properties of 3-(4-Fluorophenyl)phenol are summarized in
the table below for easy reference.
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Property Value Reference
Molecular Formula C12HoFO [3114]
Molecular Weight 188.20 g/mol [4]

CAS Number 10540-41-7 [3]14]15]
MDL Number MFCD06802305 [3]

Purity >98% (typical) [5]

Experimental Protocols

Detailed methodologies for the analysis of phenolic compounds are crucial for quality control
and research purposes. Below are representative protocols for purity analysis via High-
Performance Liquid Chromatography (HPLC) and a general method for Gas Chromatography
(GC).

Protocol 1: Purity Analysis by Reverse-Phase HPLC (RP-
HPLC)

This protocol outlines a stability-indicating HPLC method for the purity analysis of 3-(4-
Fluorophenyl)phenol, adapted from established methods for similar phenolic compounds.[6]
This technique is effective for separating the main compound from potential impurities and
degradation products.[6]

1. Objective: To determine the purity of a 3-(4-Fluorophenyl)phenol sample and identify any
related impurities.

2. Materials and Equipment:

High-Performance Liquid Chromatograph with a UV/Vis or Photodiode Array (PDA) Detector.

C18 reverse-phase column (e.g., 250 mm x 4.6 mm, 5 um particle size).

Reference standard of 3-(4-Fluorophenyl)phenol.

Acetonitrile (HPLC grade).
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o Milli-Q water or equivalent.

e Formic acid or trifluoroacetic acid (for mobile phase modification).

o Volumetric flasks, pipettes, and syringes with 0.45 um filters.

3. Chromatographic Conditions:

» Mobile Phase: A gradient of Acetonitrile and water (with 0.1% formic acid).
e Flow Rate: 1.0 mL/min.

e Column Temperature: 30°C.

o Detection Wavelength: 254 nm.

« Injection Volume: 10 pL.

4. Procedure:

o Standard Solution Preparation: Accurately weigh and dissolve the 3-(4-
Fluorophenyl)phenol reference standard in the mobile phase to prepare a stock solution of
known concentration (e.g., 1 mg/mL). Prepare a series of dilutions for linearity assessment.

o Sample Solution Preparation: Prepare the sample solution in the same manner as the
standard stock solution.

e Analysis: Inject the prepared solutions into the HPLC system.

o Data Processing: Calculate the purity of the sample by comparing the peak area of the
analyte with that of the reference standard, using the area normalization method.

Protocol 2: Analysis of Phenols by Gas Chromatography
(GC)

This protocol describes a general procedure for the analysis of underivatized phenols using a
Gas Chromatograph with a Flame lonization Detector (GC/FID), based on EPA Method 8041A.

[7]8]
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1. Objective: To separate and detect 3-(4-Fluorophenyl)phenol in a sample matrix.
2. Materials and Equipment:

o Gas chromatograph suitable for capillary columns with an FID.

o Fused-silica open-tubular column (e.g., DB-5 or equivalent).

e Helium or Nitrogen as carrier gas.

e Syringes and sample vials.

3. Chromatographic Conditions:

e Injector Temperature: 250°C.

e Detector Temperature: 300°C.

e Oven Temperature Program: Initial temperature of 60°C, hold for 2 minutes, then ramp to
280°C at 10°C/min, and hold for 5 minutes.

e Carrier Gas Flow: Constant flow, ~1-2 mL/min.
4. Procedure:

o Sample Preparation: Samples are extracted using an appropriate preparation method. The
solvent is exchanged to one compatible with the GC/FID detector.[8]

* Injection: A small volume (e.g., 1 pL) of the prepared sample is injected into the GC.

e Analysis: The underivatized phenol is separated on the capillary column and detected by the
FID.[7][8]

« ldentification: The retention time of the peak is compared with that of a known standard for
identification.

Visualizations
Workflow for Analytical Characterization
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The following diagram illustrates a logical workflow for the analytical characterization and purity
assessment of a synthesized batch of 3-(4-Fluorophenyl)phenol.
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Figure 1: Analytical Workflow for 3-(4-Fluorophenyl)phenol
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Figure 1: Analytical Workflow for 3-(4-Fluorophenyl)phenol.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

© 2025 BenchChem. All rights reserved. 5/6 Tech Support


https://www.benchchem.com/product/b180336?utm_src=pdf-body
https://www.benchchem.com/product/b180336?utm_src=pdf-body-img
https://www.benchchem.com/product/b180336?utm_src=pdf-body
https://www.benchchem.com/product/b180336?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b180336?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory

Check Availability & Pricing

. eurekaselect.com [eurekaselect.com]
. researchgate.net [researchgate.net]
. appchemical.com [appchemical.com]

. pharmaffiliates.com [pharmaffiliates.com]

. benchchem.com [benchchem.com]

. settek.com [settek.com]

°
(0] ~ » &) faN w N -

. epa.gov [epa.gov]

. 10540-41-7 Cas No. | 3-(4-Fluorophenyl)phenol | Apollo [store.apolloscientific.co.uk]

 To cite this document: BenchChem. [Molecular weight and formula of 3-(4-
Fluorophenyl)phenol]. BenchChem, [2026]. [Online PDF]. Available at:
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fluorophenyl-phenol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
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